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Compound of Interest

Compound Name: UNC5293

Cat. No.: B10824701

Essential Safety and Handling Guide for
UNC5293

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling UNC5293. It includes detailed
operational procedures, personal protective equipment (PPE) requirements, and disposal plans
to ensure laboratory safety and proper chemical management.

Personal Protective Equipment (PPE) and Safety
Measures

When handling UNC5293, it is crucial to adhere to the following safety protocols to minimize
exposure and ensure a safe laboratory environment.

Engineering Controls:

e Handle UNC5293 in a well-ventilated area. Use of a chemical fume hood is recommended to
avoid inhalation of dust or vapors.[1]

Personal Protective Equipment:

o Eye/Face Protection: Wear approved safety glasses with side shields or a face shield.[1]
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¢ Skin Protection:

o Wear chemical-resistant gloves. Inspect gloves for any damage before use.[1]

o Use proper glove removal technique to prevent skin contact.[1]

o Wear a lab coat or other protective clothing to prevent skin exposure.

o Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below exposure limits, a NIOSH-approved respirator should be used.

Hygiene Practices:

e Wash hands thoroughly before breaks and at the end of each workday.[1]

e Avoid eating, drinking, or smoking in areas where UNC5293 is handled.

First Aid Procedures

In the event of exposure to UNC5293, follow these first aid measures immediately and seek

medical attention.

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If the person is not
breathing, give artificial respiration. Do not use
mouth-to-mouth resuscitation if the substance

was ingested or inhaled.[1]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water.[1]

Eye Contact

Rinse eyes with pure water for at least 15

minutes.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an

unconscious person.[1]
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Storage and Handling

Proper storage and handling are critical to maintain the integrity of UNC5293 and ensure
safety.

o Storage Conditions:
o Store the powdered form at -20°C for up to 3 years.[2]

o Store stock solutions at -80°C for up to 1 year or at -20°C for up to 1 month, protected
from light.[2][3]

o Aliquot stock solutions to avoid repeated freeze-thaw cycles.[2]
» Handling:

o Avoid the formation of dust.[1]

o Avoid breathing mist, gas, or vapors.[1]

o Prevent contact with skin and eyes.[1]

o Keep away from sources of ignition.[1]

Spill and Disposal Procedures

In case of a spill or for final disposal, follow these guidelines to prevent environmental
contamination and ensure safety.

Spill Response:

Evacuate personnel from the spill area.[1]

Ensure adequate ventilation.[1]

Remove all sources of ignition.[1]

Wear appropriate personal protective equipment.[1]
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o Prevent further leakage or spillage if it is safe to do so.[1]

o Collect the spilled material using spark-proof tools and place it in a suitable, closed container
for disposal.[1]

e Do not let the chemical enter drains.[1]
Disposal:

» Dispose of the chemical and its container in accordance with local, state, and federal

regulations.[1]

» Do not discharge into the environment.[1]

Experimental Protocols: Preparation of UNC5293
Solutions

UNC5293 is soluble in various solvents, and the appropriate solvent system depends on the

experimental design (in vitro or in vivo).

Quantitative Solubility Data:

Solvent Concentration

DMSO 100 mg/mL (192.79 mM)[2]
Ethanol 33 mg/mL[2]

Water Insoluble[2]

In Vitro Solution Preparation (Example): For cell-based assays, UNC5293 is typically dissolved
in DMSO to create a stock solution.[2] For example, to prepare a 10 mM stock solution,
dissolve 5.19 mg of UNC5293 (Molecular Weight: 518.69 g/mol ) in 1 mL of fresh DMSO.

In Vivo Formulation Protocols:

e Formulation 1 (PEG300, Tween-80, Saline):
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Add 10% DMSO to dissolve UNC5293.

[e]

Add 40% PEG300 and mix.

o

Add 5% Tween-80 and mix.

[¢]

Add 45% Saline to reach the final volume.

[¢]

[e]

Solubility: = 2.5 mg/mL (4.82 mM)[3][4]

e Formulation 2 (SBE-B-CD in Saline):
o Add 10% DMSO to dissolve UNC5293.
o Add 90% (20% SBE-B-CD in Saline) to reach the final volume.
o Solubility: = 2.5 mg/mL (4.82 mM)[3][4]
e Formulation 3 (Corn Oil):
o Add 10% DMSO to dissolve UNC5293.
o Add 90% Corn Qil to reach the final volume.
o Solubility: = 2.5 mg/mL (4.82 mM)[3][4]
e Formulation 4 (CMC-Na):
o For oral administration, a homogeneous suspension can be prepared.
o Add 5 mg of UNC5293 to 1 ml of CMC-Na solution and mix evenly.
o Final Concentration: 5 mg/mL[2]

UNC5293 Handling Workflow

The following diagram illustrates the standard operational workflow for handling UNC5293 in a
laboratory setting.
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Preparation Handling

Click to download full resolution via product page

Caption: Workflow for safe handling of UNC5293 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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